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Compound of Interest

Compound Name: Dihydrokaempferol-3-glucoside

Cat. No.: B12310510

Get Quote

Executive Summary
Immediate Directive: Dihydrokaempferol-3-glucoside (DHK-3-G) is a flavonoid glycoside

often classified as Environmentally Hazardous (Aquatic Toxicity Category 1). While it generally

exhibits low acute toxicity to humans, it must strictly NOT be disposed of via sanitary sewer

systems (sink) due to its potential to cause long-lasting damage to aquatic ecosystems (H410).

Operational Rule: Treat all pure substance and contaminated debris as Chemical Waste

destined for high-temperature incineration. Do not landfill.

Hazard Assessment & Regulatory Logic
To ensure compliance and safety, we must understand the causality behind the disposal

protocols.

Chemical Nature: DHK-3-G is a polyphenolic compound.[1] While stable in powder form, it

degrades in solution.

GHS Classification:

Health: Generally Not Classified or mild irritant (H315/H319).
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Environmental:H410 (Very toxic to aquatic life with long lasting effects).[2] This is the

critical driver for disposal.

RCRA Status (USA):

Pure Substance: Not P-listed or U-listed. It typically does not meet the definition of a

Characteristic Hazardous Waste (D-codes) unless mixed with other agents.

In Solution: The regulatory status is usually dictated by the solvent (e.g., Methanol,

Acetonitrile).

Scientist-to-Scientist Note: Even though the solid powder may technically be "Non-RCRA

Regulated" in some jurisdictions, the "Best Management Practice" (BMP) is to manage it as

hazardous waste to prevent environmental release.

Disposal Protocols: Step-by-Step
Scenario A: Solid Waste (Pure Substance & Contaminated Debris)
Applicable to: Expired powder, weighing boats, contaminated gloves, spill cleanup debris.[3]

Segregation: Isolate solid waste from general trash. Do not use "Biohazard" bags unless the

material is also infectious (rare for this chemical).

Containerization: Place waste in a clear, chemically compatible polyethylene bag or wide-

mouth jar.

Labeling:

Primary Constituent: Dihydrokaempferol-3-glucoside.[1][2][4][5][6]

Hazard Checkbox: Check "Toxic" (due to aquatic toxicity) or "Non-RCRA Regulated"

depending on institutional policy, but explicitly mark "Environmentally Hazardous."
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Disposal Path: High-Temperature Incineration.

Scenario B: Liquid Waste (Stock Solutions & HPLC Waste)
Applicable to: Samples dissolved in Methanol, DMSO, or Acetonitrile.

Protocol: The disposal method is determined by the Solvent Matrix.

Solvent Matrix RCRA Hazard Code Disposal Stream

Methanol / Ethanol D001 (Ignitable), F003 Flammable Solvents Waste

Acetonitrile D001, D003 (Reactive) Flammable Solvents Waste

DMSO / Water Non-Regulated*

Do Not Sewer. Collect as

"Non-Halogenated Organic

Waste."

Chloroform / DCM D022, F002 Halogenated Solvents Waste

Note: While DMSO is not RCRA hazardous, the presence of DHK-3-G (H410) prohibits drain

disposal.

Visualization: Disposal Decision Logic
The following diagram illustrates the decision-making process for disposing of DHK-3-G based

on its physical state and solvent matrix.

Waste Generation:
Dihydrokaempferol-3-glucoside Physical State?

SOLID
(Powder, Debris, Wipes)

LIQUID
(Solutions, HPLC Waste)

Solid Chemical Waste Bin
(Destruction: Incineration)

Label: Env. Hazardous

Identify Solvent Matrix

Halogenated?
(DCM, Chloroform)

Yes

Flammable?
(MeOH, ACN, EtOH)

No (Ignitable)

Aqueous/DMSO?

No (Non-Ignitable)

Halogenated Waste Carboy
(Code: F002/D022)

Flammable Waste Carboy
(Code: D001/F003)

Non-Halogenated Organic Waste
(DO NOT SEWER)
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Click to download full resolution via product page

Caption: Decision tree for segregating DHK-3-G waste streams based on solvent compatibility

and RCRA regulations.

Spill Management Protocol
Pre-requisite: Standard PPE (Nitrile gloves, Lab coat, Safety glasses).

Containment: If solid, cover with a damp paper towel to prevent dust generation. If liquid,

dike with absorbent pads.

Decontamination:

Wipe area with 70% Ethanol or soap and water.

Why? Flavonoid glycosides are soluble in alcohols and polar solvents, ensuring effective

removal from bench surfaces.

Disposal: Place all cleanup materials (towels, gloves) into the Solid Chemical Waste

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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